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Disclaimer: The term "IND81 indicator" corresponds to a specific NICE (National Institute for

Health and Care Excellence) indicator related to diabetes care.[1][2] Specifically, IND81
pertains to the annual foot examination and risk classification for patients with diabetes.[1][2][3]

[4] This document will provide detailed methodologies for auditing compliance with this

established healthcare quality metric.

Introduction to the IND81 Indicator
The IND81 indicator measures the percentage of patients with diabetes who have a record of a

foot examination and risk classification within the preceding 15 months.[1][3] The risk

classifications are categorized as: low risk, increased risk, high risk, or ulcerated foot.[1][3][4]

This indicator is crucial for improving patient outcomes by ensuring the early detection of foot

complications in individuals with diabetes, which can help prevent conditions like foot ulcers,

infections, and amputations.[3]

Application Notes for IND81 Compliance
2.1. Purpose of Auditing

Auditing compliance with the IND81 indicator serves several key purposes within a healthcare

or clinical research setting:

Quality Improvement: To identify gaps in patient care and implement targeted improvements

in the management of diabetes-related foot complications.
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Regulatory Compliance: To ensure that healthcare providers are adhering to established

clinical guidelines for diabetes care.

Health Economics: To reduce the long-term costs associated with treating severe foot

complications by focusing on preventative care.[3]

Patient Safety: To proactively identify and manage patients at high risk of developing foot

ulcers and other related issues.

2.2. Target Audience for Audit

The primary audience for the results of an IND81 compliance audit includes:

General Practitioners and Endocrinologists

Podiatrists and Diabetes Specialist Nurses

Clinical Quality Improvement Teams

Healthcare Administrators and Commissioners

2.3. Key Performance Indicators (KPIs) for Audit

The central KPI for an IND81 audit is the percentage of eligible patients (those on the diabetes

register) who have a documented foot examination and risk classification in their medical

records within the last 15 months.[4]

Experimental Protocols for IND81 Audit
3.1. Protocol for Patient Cohort Identification

Objective: To accurately identify the total population of patients with diabetes who are eligible

for the IND81 indicator.

Methodology:

Access the clinic's or hospital's electronic health record (EHR) system.
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Use appropriate diagnostic codes (e.g., ICD-10 codes for Type 1 and Type 2 diabetes) to

query the EHR database for all patients with a diagnosis of diabetes.

Filter the patient list to include only active patients who have had at least one clinical

encounter within the audit period (e.g., the last 24 months).

The resulting list constitutes the denominator for the IND81 calculation: the total number of

patients on the diabetes register.[4]

3.2. Protocol for Data Extraction and Analysis

Objective: To determine the number of eligible patients who have had a compliant foot

examination and risk classification.

Methodology:

For each patient in the identified cohort, review their electronic and/or paper medical records

for the preceding 15 months.

Search for documented evidence of a foot examination. This may include specific templates,

clinical notes, or flowsheets.

Verify that the examination includes an assessment of neurological and vascular status (e.g.,

monofilament test, pulse palpation).[1][4]

Confirm that a risk classification (low, increased, high, or ulcerated) is explicitly recorded.[1]

[4]

Tally the number of patients who meet these criteria. This number represents the numerator.

[4]

Calculate the compliance percentage: (Numerator / Denominator) x 100.

Data Presentation
All quantitative data from the audit should be summarized in a clear and structured format.

Table 1: IND81 Compliance Audit Results
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Metric Value

Total Number of Patients on Diabetes Register

(Denominator)
2500

Number of Patients with Compliant Foot Exam &

Risk Classification (Numerator)
1750

IND81 Compliance Rate 70.0%

Number of Patients with No Documented Foot

Exam
600

Number of Patients with Exam but No Risk

Classification
150

Table 2: Breakdown of Patient Risk Classification

Risk Classification Number of Patients
Percentage of Audited
Population

Low Risk 1050 60.0%

Increased Risk 438 25.0%

High Risk 210 12.0%

Ulcerated Foot 52 3.0%

Total 1750 100.0%
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Caption: Workflow for auditing compliance with the IND81 indicator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Auditing
Compliance with the IND81 Indicator]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608096#methodologies-for-auditing-compliance-with-
the-ind81-indicator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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